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Compound of Interest

Compound Name:
2-Methyl-1,4-phenylene bis(4-(3-

(acryloyloxy)propoxy)benzoate)

Cat. No.: B070650 Get Quote

An In-depth Overview for Researchers, Scientists, and Drug Development Professionals

The reactive mesogen RM257, a key component in the formulation of advanced liquid crystal

(LC) materials, has garnered significant attention for its versatile applications, particularly in the

fields of liquid crystal displays (LCDs) and liquid crystal elastomers (LCEs). This technical

guide provides a comprehensive overview of the core properties of RM257, including its

molecular characteristics, and delves into its applications with a focus on experimental

protocols and the underlying chemical mechanisms.

Core Molecular and Physical Properties
RM257, chemically known as 2-methyl-1,4-phenylene bis(4-(3-
(acryloyloxy)propoxy)benzoate), is a diacrylate liquid crystal monomer. Its chemical structure

allows for photopolymerization, a process that "locks" the liquid crystalline order into a solid

polymer network, forming the basis for many of its applications.
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Property Value Reference

Molecular Formula C₃₃H₃₂O₁₀ [1][2][3]

Molecular Weight 588.60 g/mol [1][2][3]

CAS Number 174063-87-7 [1]

Appearance
White powder or micro-crystal

solid

Nematic to Isotropic Transition

Temperature
126.2 °C

Applications in Advanced Materials
The unique properties of RM257 make it a critical component in several advanced materials:

Liquid Crystal Displays (LCDs): In vertically aligned (VA) LCDs, the addition of a small

amount of RM257 can eliminate the "optical bounce" (OB) phenomenon, which is a

manifestation of the backflow effect that increases response time. Upon polymerization, the

RM257 forms a polymer network that stabilizes the liquid crystal directors.

Liquid Crystal Elastomers (LCEs): LCEs are soft, anisotropic materials that can exhibit large,

reversible shape changes in response to external stimuli like heat or light. RM257 is a

fundamental building block in the synthesis of LCEs, often in combination with other

monomers and cross-linkers, for applications in soft robotics and as artificial muscles.

Porous Polymeric Microspheres: RM257 can be used in the fabrication of porous

microspheres through a process of temperature-induced droplet formation followed by

photopolymerization. These materials have potential applications in stimulus-responsive

cargo uptake and release.

Experimental Protocols
Synthesis of a Polymer-Network Liquid Crystal (PNLC)
System
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This protocol describes the preparation of a PNLC system using RM257 and the nematic liquid

crystal 4-cyano-4'-pentylbiphenyl (5CB).

Materials:

RM257 (diacrylate reactive mesogen)

5CB (low molecular weight liquid crystal)

DMPA (2,2-dimethoxy-2-phenylacetophenone, photoinitiator)

Polyimide-rubbed glass cells

Procedure:

A precursor solution is prepared by mixing RM257, 5CB, and DMPA. A typical composition is

6% RM257, 93.5% 5CB, and 0.5% DMPA by weight.[4]

The mixture is heated to 80 °C and stirred for 2 hours to ensure homogeneity.

The precursor solution is then injected into a polyimide-rubbed glass cell, which promotes a

planar alignment of the liquid crystal molecules.

The cell is exposed to UV light (365 nm) at an intensity of 10 mW/cm² for a duration of 10

minutes to initiate photopolymerization of the RM257.[2]

This process results in the formation of a cross-linked polymer network of RM257 scaffolding

the 5CB liquid crystal.

Fabrication of Liquid Crystal Elastomers (LCEs)
This protocol outlines a two-step process for the synthesis of monodomain nematic main-chain

LCEs.

Materials:

RM257 (diacrylate mesogen)

EDDET (2,2'-(ethylenedioxy)diethanethiol, flexible spacer)
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PETMP (pentaerythritol tetrakis(3-mercaptopropionate), cross-linker)

Procedure:

First Step (Michael Addition): RM257, EDDET, and PETMP are polymerized via a Michael

addition reaction to form a polydomain elastomer with unreacted excess acrylate functional

groups.

Second Step (Photochemical Reaction): The resulting polydomain elastomer is elongated to

align the liquid crystal domains, forming a monodomain structure. This is followed by a

photochemical reaction, typically initiated by UV light, which cross-links the remaining

acrylate groups. This second step "programs" the monodomain structure, enabling reversible

shape actuation upon heating and cooling through the isotropic transition temperature.

Experimental and Logical Workflows
The following diagrams illustrate key experimental and logical workflows related to the

application of RM257.

Precursor Preparation Cell Fabrication Final Product
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PNLC Fabrication Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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